Cas no 17626-02-7 (1,4-Benzenediamine,2,5-dimethoxy-)

1,4-Benzenediamine, 2,5-dimethoxy-, also known as 2,5-dimethoxy-p-phenylenediamine, is a specialized aromatic diamine compound featuring methoxy substituents at the 2 and 5 positions of the benzene ring. This structural modification enhances its solubility in organic solvents and improves its reactivity in polymerization and coupling reactions. The compound serves as a key intermediate in the synthesis of advanced polymers, dyes, and pharmaceuticals, where its electron-donating methoxy groups contribute to tailored electronic and optical properties. Its stability under controlled conditions and compatibility with various synthetic routes make it valuable for research and industrial applications requiring precise molecular design. The presence of both amine and methoxy functionalities allows for versatile chemical modifications, enabling its use in high-performance materials and functionalized derivatives.
1,4-Benzenediamine,2,5-dimethoxy- structure
17626-02-7 structure
Product Name:1,4-Benzenediamine,2,5-dimethoxy-
CAS No:17626-02-7
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD00465199
CID:227001
PubChem ID:155594
Update Time:2025-07-02

1,4-Benzenediamine,2,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediamine,2,5-dimethoxy-
    • 2,5-dimethoxybenzene-1,4-diamine
    • 4-AMINO-2,5-DIMETHOXYANILINE
    • CCRIS 8120
    • YSZC1370
    • F87187
    • 1,4-Benzenediamine, 2,5-dimethoxy-
    • SCHEMBL926329
    • 8F69XR9HP5
    • AMINO-2,5-DIMETHOXYANILINE, 4-
    • 2,5-DIMETHOXY-1,4-DIAMINOBENZENE
    • CS-0170321
    • 2,5-dimethoxy-1,4-phenylenediamine
    • 2,5-Dimethoxy-1,4-benzenediamine
    • 2,5-Dimethoxy-p-phenylenediamine
    • AKOS001716845
    • 2,5-Dimethoxy-1,4-benzenediamine #
    • 17626-02-7
    • 2,5-dimethoxy paraphenylene diamine
    • DTXSID90170105
    • UNII-8F69XR9HP5
    • DTXCID4092596
    • MDL: MFCD00465199
    • Inchi: 1S/C8H12N2O2/c1-11-7-3-6(10)8(12-2)4-5(7)9/h3-4H,9-10H2,1-2H3
    • InChI Key: FOVOBTLEKSQTFG-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C(=CC=1N)OC)N

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.184
  • Melting Point: 212.5-214 °C
  • Boiling Point: 337.9°C at 760 mmHg
  • Flash Point: 182.2°C
  • Refractive Index: 1.592
  • PSA: 70.5

1,4-Benzenediamine,2,5-dimethoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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